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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B15541469 Get Quote

Technical Support Center: Org OD 02-0
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and dissolution of Org OD 02-0.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Org OD 02-0?

A1: The recommended solvent for dissolving Org OD 02-0 is Dimethyl Sulfoxide (DMSO). It

can also be dissolved in Ethanol, although at a lower concentration.[1][2]

Q2: What is the maximum concentration I can achieve with the recommended solvents?

A2: You can achieve a concentration of up to 24 mg/mL in DMSO and 3.3 mg/mL in Ethanol.[1]

[2] It is important to note that assisting the dissolution process with ultrasonication and warming

is recommended for both solvents.[1][2]

Q3: I am having trouble dissolving Org OD 02-0 in DMSO. What could be the issue?

A3: Difficulty in dissolving Org OD 02-0 in DMSO can be due to the hygroscopic nature of

DMSO, which means it readily absorbs moisture from the air. This absorbed water can

significantly reduce the solubility of the product.[1][2] To avoid this, it is highly recommended to

use newly opened, anhydrous DMSO for the preparation of your stock solution.

Q4: Are there any other potential solvents for Org OD 02-0?
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A4: While DMSO and Ethanol are the primary recommended solvents, Dimethylformamide

(DMF) may also be a viable option.[3] However, specific solubility data for DMF is not as readily

available, so it is advisable to test it on a small scale first.

Q5: How should I prepare a stock solution of Org OD 02-0?

A5: To prepare a stock solution, weigh the desired amount of Org OD 02-0 and add the

appropriate volume of the chosen solvent (e.g., DMSO). To aid dissolution, it is recommended

to use an ultrasonic bath and gentle warming.[1][2] For detailed steps, please refer to the

Experimental Protocol section.

Q6: How should I store the Org OD 02-0 stock solution?

A6: Once prepared, the stock solution should be aliquoted to avoid repeated freeze-thaw

cycles. For long-term storage, it is recommended to store the solution at -80°C for up to 6

months. For short-term storage, -20°C for up to 1 month is acceptable.[1]

Data Presentation
Table 1: Solubility of Org OD 02-0 in Common Solvents

Solvent Concentration Molarity (approx.) Notes

DMSO 24 mg/mL 73.51 mM

Ultrasonic and

warming

recommended. Use

newly opened DMSO.

[1][2]

Ethanol 3.3 mg/mL 10.11 mM

Ultrasonic and

warming

recommended.[1][2]

Molecular Weight of Org OD 02-0: 326.47 g/mol [1][4][5]

Experimental Protocols
Protocol for Dissolving Org OD 02-0
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This protocol outlines the steps for dissolving Org OD 02-0 to prepare a stock solution.

Materials:

Org OD 02-0 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Water bath or heating block set to 37°C

Procedure:

Preparation: Allow the vial of Org OD 02-0 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Org OD 02-0 powder and transfer it to a

sterile polypropylene tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume of

DMSO to your weighed compound).

Initial Mixing: Briefly vortex the tube to disperse the powder in the solvent.

Ultrasonication: Place the tube in an ultrasonic water bath for 5-10 minutes to aid in

dissolution.

Warming: If the compound is not fully dissolved, place the tube in a 37°C water bath or

heating block for 5-10 minutes. Periodically vortex the tube during this time.
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Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term

storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

Mandatory Visualization
Troubleshooting Workflow for Dissolving Org OD 02-0
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Caption: Troubleshooting workflow for dissolving Org OD 02-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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